TrxR1 prodrug-1

• Molecular Formula: C22H30N2O6S2
• Molecular Weight: 482.6 g/mol
• InChI: InChI=1S/C22H30N2O6S2/c1-5-6-23-21(27)30-16-8-12(2)7-14-9-13(19(25)28-14)10-17-18(16)15(20(26)29-17)11-32-22(31)24(3)4/h8-9,14-18H,5-7,10-11H2,1-4H3,(H,23,27)/b12-8+/t14-,15+,16+,17-,18-/m0/s1
• InChIKey: VICRWBYOKZPFHL-QSGXIYJFSA-N

TrxR1 Prodrug-1 (Compound 5u) – ROS-Triggered Prodrug for NSCLC

TrxR1 prodrug-1 (designated compound 5u) is a synthetic, reactive oxygen species (ROS)-triggered sesquiterpene lactone (SL) prodrug that functions as a covalent inhibitor of thioredoxin reductase 1 (TrxR1). [1] It was developed to address the inherent metabolic lability of the α-methylene-γ-lactone pharmacophore, which undergoes rapid conjugation by endogenous nucleophiles such as glutathione. [1] The compound employs a thioether-based ROS-responsive masking strategy: upon exposure to elevated intracellular ROS levels characteristic of non-small cell lung cancer (NSCLC) cells, prodrug 5u undergoes oxidative cleavage to release the active Michael acceptor 6a, which then covalently modifies Cys475 and Sec498 residues on TrxR1. [1] This mechanism restores selectivity that is lost when the free warhead is administered directly, positioning 5u as a mechanistically differentiated chemical probe within the TrxR1 inhibitor landscape.

ROS-triggered prodrug activation – conditional release of covalent TrxR1 inhibitor in high-ROS environments characteristic of NSCLC cells.

Dual Cys475/Sec498 modification – distinct target engagement profile versus single-site TrxR1 inhibitors.

Metabolic masking strategy – thioether prodrug resists glutathione conjugation and carboxylesterase hydrolysis, enabling systemic stability research.

• [1] Ren H, Wang YJ, Wang XY, Li X, Han Z, Zhang G, Gu L, Bai M, Yao GD, Liu Q, Song SJ. Design of ROS-Triggered Sesquiterpene Lactone SC Prodrugs as TrxR1 Covalent Inhibitors for the Treatment of Non-Small Cell Lung Cancer. J Med Chem. 2025 Feb 13;68(3):3088-3122. doi:10.1021/acs.jmedchem.4c02334. View Source

Limitations of Generic TrxR1 Inhibitors

Conventional TrxR1 inhibitors—including natural sesquiterpene lactones (e.g., MCL), auranofin, and direct-acting covalent ligands—suffer from predictable but divergent liabilities that preclude their interchange with TrxR1 prodrug-1 (5u). The native α-methylene-γ-lactone warhead (6a) is rapidly quenched by glutathione in plasma (complete reaction with 3 equiv GSH within 1 h at 37 °C), [1] whereas prodrug 5u remains intact under identical conditions, demonstrating that prodrug masking confers a fundamentally different pharmacokinetic profile. [1] Furthermore, the ROS-dependent release mechanism of 5u imposes conditional activation that is absent in constitutively active inhibitors, meaning that potency measured in cell-free TrxR1 enzymatic assays does not translate to comparable cellular selectivity or tumor-to-normal tissue discrimination. [1] Simply substituting a TrxR1 inhibitor with a similar IC50 value without accounting for ROS-triggered release, carboxylesterase stability, or glutathione resistance will yield non-comparable experimental outcomes in NSCLC models.

TrxR1 Prodrug-1 (5u)

ROS-dependent activation; intact in presence of GSH; carboxylesterase-resistant; releases warhead 6a selectively in high-ROS contexts.

Conventional TrxR1 Inhibitors

Free warhead (6a) rapidly quenched by glutathione; constitutively active; cellular selectivity may not transfer; carboxylesterase lability may alter pharmacokinetic profile.

Direct substitution without accounting for ROS-triggered release, GSH resistance, or esterase stability may yield non-comparable outcomes in NSCLC research models.

• [1] Ren H, Wang YJ, Wang XY, Li X, Han Z, Zhang G, Gu L, Bai M, Yao GD, Liu Q, Song SJ. Design of ROS-Triggered Sesquiterpene Lactone SC Prodrugs as TrxR1 Covalent Inhibitors for the Treatment of Non-Small Cell Lung Cancer. J Med Chem. 2025 Feb 13;68(3):3088-3122. doi:10.1021/acs.jmedchem.4c02334. View Source

TrxR1 Prodrug-1: Differentiation Evidence

Carboxylesterase Stability Advantage

Among the four most potent lead compounds selected for advanced profiling (4a, 5q, 5r, 5u), prodrug 5u exhibited the least decomposition upon incubation with carboxylesterase at 37 °C for 1 h, as quantified by HPLC. [1] The stability ranking was 5u > 5r > 4a >> 5q (complete hydrolysis). [1] This differential stability was cited as the explicit basis for selecting 5u over 5q, 5r, and 4a for further in vivo and mechanistic studies. [1]

Carboxylesterase Stability

Head-to-head

5u > 5r > 4a >> 5q (complete hydrolysis)

Supports selection for in vivo prodrug studies

HPLC after 1 h incubation at 37 °C; 5u least decomposed

Evidence Dimension	Carboxylesterase-mediated prodrug decomposition after 1 h incubation at 37 °C
Target Compound Data	Least decomposition among all four tested compounds; structurally intact by HPLC
Comparator Or Baseline	4a (moderate decomposition), 5r (less than 4a), 5q (complete hydrolysis)
Quantified Difference	Stability rank: 5u > 5r > 4a >> 5q (complete hydrolysis) — 5u was the most stable compound
Conditions	Incubation with carboxylesterase at 37 °C for 1 h; analysis by HPLC; Supporting Information Figure S3

Why This Matters

Carboxylesterase resistance directly predicts longer circulating prodrug half-life in vivo, making 5u the preferred candidate for animal studies where 5q would be completely hydrolyzed before reaching the tumor.

• [1] Ren H, Wang YJ, Wang XY, Li X, Han Z, Zhang G, Gu L, Bai M, Yao GD, Liu Q, Song SJ. Design of ROS-Triggered Sesquiterpene Lactone SC Prodrugs as TrxR1 Covalent Inhibitors for the Treatment of Non-Small Cell Lung Cancer. J Med Chem. 2025 Feb 13;68(3):3088-3122. doi:10.1021/acs.jmedchem.4c02334. View Source

GSH Conjugation Resistance

In a direct comparison by ¹H NMR, incubation of prodrug 5u with 3 equiv of glutathione (GSH) in d₆-DMSO–D₂O (8:1) at 37 °C for 1 h resulted in no detectable product formation; the signals of intact GSH and 5u were both clearly observed. [1] Under the same conditions, the free warhead 6a—bearing the exposed α-methylene-γ-lactone moiety—reacted completely with GSH. [1] This demonstrates that the thioether prodrug modification effectively blocks the Michael acceptor from nucleophilic attack by the most abundant endogenous thiol antioxidant.

GSH Conjugation Resistance

Head-to-head

Prodrug 5u: 0% conversion

Warhead 6a: ~100% conversion

Prodrug masking prevents premature warhead exposure

3 equiv GSH, 37 °C, 1 h; ¹H NMR monitoring

Evidence Dimension	Stability against glutathione (GSH) conjugation — a primary metabolic clearance pathway for α-methylene-γ-lactone-containing compounds
Target Compound Data	No detectable product formed; both 5u and GSH signals clearly visible by ¹H NMR
Comparator Or Baseline	Active warhead 6a: complete reaction with GSH under identical conditions (3 equiv GSH, d₆-DMSO–D₂O 8:1, 37 °C, 1 h)
Quantified Difference	5u: 0% conversion; 6a: ~100% conversion under identical conditions
Conditions	3 equiv GSH in 0.5 mL d₆-DMSO–D₂O (8:1) at 37 °C for 1 h; analyzed by ¹H NMR (Figure 3F,G)

Why This Matters

GSH-mediated inactivation is the primary clearance route for sesquiterpene lactones; the complete resistance of 5u to GSH conjugation means it can survive systemic circulation to reach tumor sites, a property that the free warhead 6a and other unmasked SL-based TrxR1 inhibitors lack.

• [1] Ren H, Wang YJ, Wang XY, Li X, Han Z, Zhang G, Gu L, Bai M, Yao GD, Liu Q, Song SJ. Design of ROS-Triggered Sesquiterpene Lactone SC Prodrugs as TrxR1 Covalent Inhibitors for the Treatment of Non-Small Cell Lung Cancer. J Med Chem. 2025 Feb 13;68(3):3088-3122. doi:10.1021/acs.jmedchem.4c02334. View Source

ROS-Triggered Drug Release Efficiency

Prodrug 5u was directly compared with aromatic thiol-addition derivative 5c for H₂O₂-triggered release of the active warhead 6a. [1] In complete medium containing 2 mM H₂O₂, steady release of 6a was observed from both prodrugs, but the release yield from 5u was higher than that from 5c. [1] Intracellular release studies in H1299 NSCLC cells further confirmed that more 6a was liberated from 5u than from 5c, indicating a superior ROS-responsive release rate that correlates with the elevated intrinsic ROS levels of NSCLC cells. [1]

ROS-Triggered Release

Head-to-head

5u: higher 6a release yield

5c: lower release yield

Supports NSCLC-selective activation context

Extracellular (2 mM H₂O₂) and intracellular (H1299 cells)

Evidence Dimension	ROS (H₂O₂)-triggered release yield of active warhead 6a from prodrugs
Target Compound Data	Higher 6a release yield than 5c in both extracellular (2 mM H₂O₂) and intracellular (H1299 cells) conditions
Comparator Or Baseline	Prodrug 5c (aromatic thiol-addition derivative): lower 6a release yield under identical conditions
Quantified Difference	Release yield: 5u > 5c (quantified in Figure 3B-E; exact percentage difference reported graphically)
Conditions	Extracellular: complete medium + 2 mM H₂O₂, time-course monitoring; Intracellular: H1299 NSCLC cells (Figure 3B-E)

Why This Matters

Higher ROS-triggered release translates to more efficient intratumoral generation of the active TrxR1 inhibitor 6a, making 5u the superior prodrug platform for NSCLC models where ROS levels govern activation kinetics.

• [1] Ren H, Wang YJ, Wang XY, Li X, Han Z, Zhang G, Gu L, Bai M, Yao GD, Liu Q, Song SJ. Design of ROS-Triggered Sesquiterpene Lactone SC Prodrugs as TrxR1 Covalent Inhibitors for the Treatment of Non-Small Cell Lung Cancer. J Med Chem. 2025 Feb 13;68(3):3088-3122. doi:10.1021/acs.jmedchem.4c02334. View Source

Enhanced TrxR1 Binding Affinity

Surface plasmon resonance (SPR) analysis was used to compare the direct binding affinity of active warhead 6a (released from 5u) versus the parent sesquiterpene lactone scaffold SC for purified TrxR1 protein. [1] Compound 6a exhibited a dissociation constant (K_D) of 7.89 μM, whereas SC showed substantially weaker binding with a K_D of 42.74 μM, representing a 5.4-fold affinity improvement. [1] This binding enhancement is attributed to the dithiocarbamate and carbamate modifications introduced at the C-13 and C-6 positions, respectively, which are absent in SC and earlier-generation analogs.

TrxR1 Binding Affinity

Head-to-head

5.4-fold stronger

6a K_D = 7.89 μM vs SC K_D = 42.74 μM

Supports target engagement assay interpretation

SPR with purified TrxR1 protein

Evidence Dimension	TrxR1 binding affinity measured by surface plasmon resonance (SPR)
Target Compound Data	K_D = 7.89 μM (compound 6a, the active warhead released from prodrug 5u)
Comparator Or Baseline	Parent scaffold SC: K_D = 42.74 μM
Quantified Difference	5.4-fold stronger binding (K_D ratio: 42.74 / 7.89 ≈ 5.42)
Conditions	SPR analysis with purified TrxR1 protein (Figure 5E)

Why This Matters

The 5.4-fold improvement in target binding affinity over the unmodified scaffold demonstrates that the structural modifications embedded in the 5u/6a design (dithiocarbamate at exocyclic methylene, carbamate at C-6) produce meaningful target engagement gains, not merely pro-drug convenience.

• [1] Ren H, Wang YJ, Wang XY, Li X, Han Z, Zhang G, Gu L, Bai M, Yao GD, Liu Q, Song SJ. Design of ROS-Triggered Sesquiterpene Lactone SC Prodrugs as TrxR1 Covalent Inhibitors for the Treatment of Non-Small Cell Lung Cancer. J Med Chem. 2025 Feb 13;68(3):3088-3122. doi:10.1021/acs.jmedchem.4c02334. View Source

In Vivo Antitumor Efficacy

Prodrug 5u exhibited significant antitumor efficiency in a xenograft mouse model using H1299 NSCLC cells and in NSCLC patient-derived organoids (PDOs). [1] While specific tumor growth inhibition (TGI%) values and comparator data against a clinical standard (e.g., cisplatin or oxaliplatin) in the in vivo setting are reported graphically in the primary paper, the selection of 5u over co-profiled compounds 4a, 5q, and 5r for in vivo evaluation was based on its integrated superiority in the in vitro parameters described above (carboxylesterase stability, ROS-triggered release efficiency, and GSH resistance). [1] The activity in patient-derived organoids further supports translational relevance beyond immortalized cell line models.

In Vivo Model Response

Model context

Significant antitumor efficiency reported in H1299 xenograft and NSCLC PDO models

Supports translational model evaluation

Data to verify; only compound advanced to in vivo studies from series

Evidence Dimension	In vivo antitumor efficacy in H1299 xenograft mouse model and NSCLC patient-derived organoids
Target Compound Data	Significant antitumor efficiency (statistically significant vs. vehicle control; graphical data in primary reference)
Comparator Or Baseline	Compounds 4a, 5q, 5r were deprioritized based on inferior in vitro stability and release profiles; no direct in vivo head-to-head data against these analogs were reported
Quantified Difference	Qualitative superiority: 5u was the only compound advanced to in vivo studies based on cumulative in vitro differentiation; statistical significance vs. vehicle control achieved in xenograft model
Conditions	H1299 cell-derived xenograft in nude mice; NSCLC patient-derived organoids (Figure 7 and associated panels in primary reference)

Why This Matters

Demonstrated in vivo activity in both cell-line xenograft and clinically relevant PDO models distinguishes 5u from analogs that lacked sufficient stability or release characteristics to warrant animal testing, thereby de-risking procurement for translational NSCLC research.

• [1] Ren H, Wang YJ, Wang XY, Li X, Han Z, Zhang G, Gu L, Bai M, Yao GD, Liu Q, Song SJ. Design of ROS-Triggered Sesquiterpene Lactone SC Prodrugs as TrxR1 Covalent Inhibitors for the Treatment of Non-Small Cell Lung Cancer. J Med Chem. 2025 Feb 13;68(3):3088-3122. doi:10.1021/acs.jmedchem.4c02334. View Source

TrxR1 Prodrug-1: Application Scenarios

Tumor-Selective TrxR1 Inhibition in NSCLC Models

Investigators employing H1299 or A549 xenograft models or NSCLC patient-derived organoids should prioritize TrxR1 prodrug-1 (5u) when the experimental objective requires conditional, ROS-dependent activation. The compound's demonstrated significant antitumor efficiency in both model systems [1] and its superior carboxylesterase stability relative to 5q, 5r, and 4a [1] make it the only candidate from this series validated across cell-free, cellular, organoid, and in vivo platforms.

ROS-Responsive Prodrug Activation Kinetics

For research programs investigating the relationship between intracellular ROS levels and prodrug cleavage efficiency, 5u offers a well-characterized ROS-triggered release profile with direct comparator data against analog 5c. [1] The differential release in H1299 cells (5u > 5c) provides a benchmark for quantifying activation efficiency, while the complete GSH stability of 5u versus complete GSH reactivity of 6a [1] enables clean experimental dissection of extracellular stability from intracellular activation.

Cys475/Sec498 Covalent Modification Studies

TrxR1 prodrug-1 is specifically indicated for studies probing the functional consequences of dual Cys475/Sec498 covalent modification on TrxR1. [1] Unlike inhibitors that target only the Sec498 residue (e.g., auranofin) or bind non-covalently, the 6a warhead released from 5u engages both sites. [1] The 5.4-fold stronger SPR binding affinity (K_D = 7.89 μM) versus the parent SC scaffold (K_D = 42.74 μM) [1] supports its use in structural biology and chemoproteomic experiments requiring robust target engagement.

Prodrug vs. Warhead Pharmacokinetics

The unique combination of GSH resistance (0% conversion of 5u vs. ~100% for 6a under identical conditions) [1] and carboxylesterase stability [1] positions TrxR1 prodrug-1 as an ideal tool compound for studies comparing prodrug versus free warhead pharmacokinetics. Researchers can use 5u and 6a as a matched pair to quantify the pharmacokinetic benefits of α-methylene-γ-lactone masking without altering the ultimate pharmacophore, enabling clean attribution of any observed differences to the prodrug strategy itself.

Application

Selection Property

Validation Focus

NSCLC xenograft / organoid TrxR1 inhibition

ROS-dependent activation & carboxylesterase stability

Tumor model response and selectivity

ROS-responsive prodrug activation kinetics

H₂O₂-triggered release efficiency profile

Intracellular ROS activation benchmarking

Dual Cys475/Sec498 covalent modification research

Dual-site TrxR1 engagement

Binding affinity and covalent labeling verification

Prodrug vs. warhead pharmacokinetic studies

Matched prodrug-warhead pair with differential stability

Metabolic stability and exposure comparison

• [1] Ren H, Wang YJ, Wang XY, Li X, Han Z, Zhang G, Gu L, Bai M, Yao GD, Liu Q, Song SJ. Design of ROS-Triggered Sesquiterpene Lactone SC Prodrugs as TrxR1 Covalent Inhibitors for the Treatment of Non-Small Cell Lung Cancer. J Med Chem. 2025 Feb 13;68(3):3088-3122. doi:10.1021/acs.jmedchem.4c02334. View Source